Cas no 138716-36-6 (Isoxazole, 5-(2-fluorophenyl)- (9CI))
138716-36-6 structure
Product Name:Isoxazole, 5-(2-fluorophenyl)- (9CI)
CAS No:138716-36-6
MF:C9H6FNO
MW:163.148445606232
CID:902366
Update Time:2026-04-29
Isoxazole, 5-(2-fluorophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(2-fluorophenyl)- (9CI)
- 5-(2-fluorophenyl)isoxazole
-
- Inchi： InChI=1S/C9H6FNO/c10-8-4-2-1-3-7(8)9-5-6-11-12-9/h1-6H
- InChI Key： MPGCKXHQIAUHAX-UHFFFAOYSA-N
- SMILES： C1=CC=C(C(=C1)C2=CC=NO2)F
Computed Properties
- Exact Mass: 163.04338
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 26.03
Isoxazole, 5-(2-fluorophenyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501744-1g |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 97% | 1g |
$85 | 2023-01-07 | |
| Apollo Scientific | PC9960-250mg |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 250mg |
£30.00 | 2025-02-22 | ||
| abcr | AB348642-1 g |
5-(2-Fluorophenyl)isoxazole; 96% |
138716-36-6 | 1g |
€56.20 | 2022-06-10 | ||
| abcr | AB348642-5 g |
5-(2-Fluorophenyl)isoxazole; 96% |
138716-36-6 | 5g |
€112.40 | 2022-06-10 | ||
| 1PlusChem | 1P00A0RY-250mg |
Isoxazole, 5-(2-fluorophenyl)- (9CI) |
138716-36-6 | 250mg |
$79.00 | 2024-06-21 | ||
| A2B Chem LLC | AE66766-250mg |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 250mg |
$84.00 | 2024-04-20 | ||
| Ambeed | A644864-1g |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 97% | 1g |
$77.0 | 2024-04-24 | |
| A2B Chem LLC | AE66766-1g |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 1g |
$127.00 | 2024-04-20 | ||
| A2B Chem LLC | AE66766-5g |
5-(2-Fluorophenyl)isoxazole |
138716-36-6 | 5g |
$327.00 | 2024-04-20 | ||
| 1PlusChem | 1P00A0RY-1g |
Isoxazole, 5-(2-fluorophenyl)- (9CI) |
138716-36-6 | 1g |
$121.00 | 2024-06-21 |
Isoxazole, 5-(2-fluorophenyl)- (9CI) Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
138716-36-6 (Isoxazole, 5-(2-fluorophenyl)- (9CI)) Related Products
- 138716-37-7(5-(4-Fluorophenyl)isoxazole)
- 138716-41-3(5-(2,6-Difluorophenyl)isoxazole)
- 138716-46-8(5-(2,4-Difluorophenyl)isoxazole)
- 138716-47-9(5-(2,5-Difluorophenyl)isoxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
